(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(3-fluoro-4-methoxyphenyl)methanone

Specification

• CAS No.: 2210053-92-0
• Molecular Formula: C19H19ClFNO4S
• Molecular Weight: 411.87
• IUPAC Name: [7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-(3-fluoro-4-methoxyphenyl)methanone
• Standard InChI: InChI=1S/C19H19ClFNO4S/c1-26-17-7-6-13(12-16(17)21)19(23)22-9-8-18(27(24,25)11-10-22)14-4-2-3-5-15(14)20/h2-7,12,18H,8-11H2,1H3
• Standard InChI Key: UWXFDUQZGCHRNF-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)N2CCC(S(=O)(=O)CC2)C3=CC=CC=C3Cl)F

Introduction

Structural Characteristics

• Thiazepane Ring: This seven-membered ring is a key component, often associated with biological activity due to its ability to interact with various molecular targets.

• Dioxido Group: This adds to the compound's chemical reactivity and stability.

• Chlorophenyl Substituent: Enhances the compound's potential for biological activity.

• Fluoromethoxyphenyl Group: Contributes to the compound's lipophilicity and potential pharmacological effects.

Synthesis

The synthesis of such compounds typically involves multi-step organic reactions. A common approach might include:

• Cyclization Reactions: To form the thiazepane ring.

• Coupling Reactions: To link the thiazepane with the fluoromethoxyphenyl group.

Reaction conditions may involve solvents like dichloromethane and catalysts such as phase-transfer catalysts to enhance efficiency.

Potential Applications

Given its structural features, this compound could have applications in medicinal chemistry, particularly in drug discovery. Similar compounds have shown potential as:

• Pharmacological Agents: Due to their ability to interact with biological targets.

• Biological Probes: For studying cellular processes.

Research Findings

While specific research findings on this compound are not available, related compounds have shown promising biological activities. For instance, compounds with thiazepane rings have been explored for their potential therapeutic effects.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(3-fluoro-4-methoxyphenyl)methanone	Not Available	Not Available	Medicinal Chemistry, Drug Discovery
1-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)pent-4-en-1-one	C17H20ClN3O3S2	413.9 g/mol	Medicinal Chemistry, Biological Activity
(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone	Not Available	Not Available	Medicinal Chemistry, Pharmacological Effects